![molecular formula C18H17N5O2S B4445364 N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide](/img/structure/B4445364.png)
N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide
Overview
Description
N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide, also known as ABT-639, is a novel small molecule compound that has been synthesized for scientific research purposes. ABT-639 belongs to the class of compounds known as T-type calcium channel blockers, which are known to have potential therapeutic applications in various diseases.
Mechanism of Action
N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide blocks T-type calcium channels by binding to a specific site on the channel protein. This binding prevents the influx of calcium ions into cells, which is necessary for various cellular functions. By blocking T-type calcium channels, this compound can modulate neuronal excitability and reduce pain perception.
Biochemical and physiological effects:
This compound has been shown to modulate neuronal excitability in various regions of the brain, including the thalamus and hippocampus. This compound has also been shown to reduce pain perception in animal models of neuropathic pain. In addition, this compound has been shown to have vasodilatory effects, which may have potential applications in cardiovascular diseases.
Advantages and Limitations for Lab Experiments
N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide has several advantages for laboratory experiments. It is a small molecule compound that can be easily synthesized and purified. It has been extensively studied for its pharmacological properties and has been shown to be effective in various disease models. However, this compound also has some limitations. It has a relatively short half-life and may require frequent dosing in animal studies. In addition, this compound may have off-target effects that need to be carefully evaluated.
Future Directions
There are several future directions for research on N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide. One potential area of research is the development of more potent and selective T-type calcium channel blockers. Another area of research is the evaluation of this compound in clinical trials for various diseases. In addition, the mechanisms underlying the vasodilatory effects of this compound need to be further elucidated. Overall, this compound has potential applications in various diseases and is a promising compound for scientific research.
Scientific Research Applications
N-(3-acetylphenyl)-2-[(1-benzyl-1H-tetrazol-5-yl)thio]acetamide has been extensively studied for its potential therapeutic applications in various diseases, including epilepsy, neuropathic pain, and cardiovascular diseases. This compound has been shown to effectively block T-type calcium channels, which are known to play a role in the pathogenesis of these diseases.
Properties
IUPAC Name |
N-(3-acetylphenyl)-2-(1-benzyltetrazol-5-yl)sulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N5O2S/c1-13(24)15-8-5-9-16(10-15)19-17(25)12-26-18-20-21-22-23(18)11-14-6-3-2-4-7-14/h2-10H,11-12H2,1H3,(H,19,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHBFIXNQYKJGCY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)CSC2=NN=NN2CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N5O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.